Cas no 1807221-26-6 (3-Bromomethyl-6-cyano-2-mercaptobenzoic acid)

• Product Name: 3-Bromomethyl-6-cyano-2-mercaptobenzoic acid
• CAS No: 1807221-26-6
• MF: C₉H₆BrNO₂S
• MW: 272.118440151215
• CID: 4961296
• Update Time: 2025-05-20

3-Bromomethyl-6-cyano-2-mercaptobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromomethyl-6-cyano-2-mercaptobenzoic acid

• Inchi： 1S/C9H6BrNO2S/c10-3-5-1-2-6(4-11)7(8(5)14)9(12)13/h1-2,14H,3H2,(H,12,13)
• InChI Key： XUQWECAZUFBDJO-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C#N)=C(C(=O)O)C=1S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 1.9
• Topological Polar Surface Area: 62.1

Additional information on 3-Bromomethyl-6-cyano-2-mercaptobenzoic acid

Introduction to 3-Bromomethyl-6-cyano-2-mercaptobenzoic acid (CAS No. 1807221-26-6)

3-Bromomethyl-6-cyano-2-mercaptobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807221-26-6, is a versatile intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound features a benzoic acid core substituted with a bromomethyl group at the 3-position, a cyano group at the 6-position, and a thiolic (mercapto) group at the 2-position. These functional groups make it a valuable building block for the synthesis of more complex molecules, particularly in medicinal chemistry and agrochemical research.

The structural configuration of 3-Bromomethyl-6-cyano-2-mercaptobenzoic acid imparts unique reactivity that is exploited in various synthetic pathways. The presence of the bromomethyl group allows for nucleophilic substitution reactions, enabling the introduction of diverse side chains or heterocyclic structures. Concurrently, the cyano group can participate in reduction or hydrolysis reactions, while the thiolic moiety offers possibilities for thiol-disulfide exchange reactions and coordination with metal ions. Such multifunctionality makes this compound a cornerstone in designing novel bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoic acid derivatives. The combination of electron-withdrawing groups like the cyano and ester functionalities, along with reactive sites such as the bromomethyl and thiolic positions, has led to the discovery of several promising drug candidates. For instance, researchers have utilized derivatives of this compound in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The thiolic group, in particular, has been highlighted for its ability to modulate protein-protein interactions by forming disulfide bonds or engaging with cysteine residues in target proteins.

The bromomethyl group in 3-Bromomethyl-6-cyano-2-mercaptobenzoic acid serves as a pivotal site for further functionalization. It can be selectively transformed into other functional groups such as alcohols, amines, or ethers through nucleophilic aromatic substitution (SNAr) reactions. This property is particularly useful in constructing heterocyclic frameworks, which are prevalent in many biologically active compounds. For example, palladium-catalyzed cross-coupling reactions involving this intermediate have been employed to introduce aryl or vinyl groups, expanding its synthetic utility.

Moreover, the cyano group at the 6-position contributes to the electronic properties of the molecule, influencing its solubility and reactivity. In some cases, it can be reduced to an amine or hydrolyzed to a carboxylic acid under specific conditions. This adaptability allows chemists to fine-tune the properties of derived compounds for optimal biological activity. Recent studies have demonstrated its role in generating novel scaffolds for antimicrobial agents, where both the bromomethyl and cyano functionalities are leveraged to enhance binding affinity to bacterial enzymes.

The pharmaceutical industry has also shown interest in derivatives of this compound for their potential anti-inflammatory and analgesic effects. The thiolic group is known to interact with biological systems through redox-sensitive mechanisms, making it an attractive feature for drugs targeting oxidative stress-related pathologies. For instance, researchers have synthesized analogs of 3-Bromomethyl-6-cyano-2-mercaptobenzoic acid that exhibit inhibitory activity against cyclooxygenase (COX) enzymes, which are key mediators of inflammation. The structural diversity afforded by this intermediate has enabled the identification of lead compounds with improved selectivity and reduced side effects.

In agrochemical research, modifications of this compound have led to the development of novel herbicides and fungicides. The ability to introduce various functional groups allows for tailoring biological activity against specific targets in plants or fungi. For example, derivatives featuring bulky substituents on the aromatic ring have shown enhanced herbicidal activity by disrupting essential plant metabolic pathways. Meanwhile, modifications at the thiolic position have been explored for their fungitoxic properties against pathogenic fungi.

The synthesis of 3-Bromomethyl-6-cyano-2-mercaptobenzoic acid itself is typically achieved through multi-step organic transformations starting from commercially available benzoic acid precursors. Key steps often involve halogenation at specific positions followed by functional group interconversions such as cyanation and thiolation. Advances in catalytic methods have improved both efficiency and yield in these processes, making large-scale production feasible for research and industrial applications.

Recent advancements in computational chemistry have further enhanced our understanding of how structural modifications influence biological activity. Virtual screening techniques combined with molecular docking studies allow researchers to predict how different derivatives of this compound will interact with biological targets before conducting wet-lab experiments. This approach has accelerated drug discovery pipelines by identifying promising candidates early in the process.

The versatility of 3-Bromomethyl-6-cyano-2-mercaptobenzoic acid extends beyond pharmaceuticals into materials science applications as well. Its ability to form coordination complexes with metal ions makes it useful in designing metallo-drugs or catalysts that exhibit unique electronic properties for applications such as photodynamic therapy or organic synthesis catalysis.

In conclusion,3-Bromomethyl-6-cyano-2-mercaptobenzoic acid (CAS No., 1807221-26-6) represents an important intermediate with broad utility across multiple scientific disciplines including medicinal chemistry,agrochemical development,and materials science . Its unique structural features enable diverse synthetic possibilities while offering opportunities for modulating biological activity through strategic functionalization . As research continues ,this compound promises continued contributions toward discovering new bioactive molecules that address unmet medical needs .